2,6-Dibromo-4-fluorobenzotrifluoride
Overview
Description
“2,6-Dibromo-4-fluorobenzotrifluoride” is a chemical compound with the molecular formula C7H2Br2F4 . It is not intended for human or veterinary use and is used for research purposes. It has been employed in the asymmetric synthesis of prostaglandin D2 receptor antagonist for the treatment of allergic rhinitis .
Molecular Structure Analysis
The molecular weight of “2,6-Dibromo-4-fluorobenzotrifluoride” is 321.89 g/mol . For a more detailed analysis of its molecular structure, you may refer to resources like ChemSpider .
Scientific Research Applications
NMR Spectroscopy Analysis
In a study by Schaefer et al., the spin–spin coupling constants between side-chain and ring fluorine nuclei in some benzotrifluoride derivatives were investigated, focusing on the coupling mechanisms. This research highlights the utility of 2,6-Dibromo-4-fluorobenzotrifluoride in detailed NMR spectroscopy studies, providing insights into the electronic structures of complex fluorinated molecules (Schaefer, Niemczura, Wong, & Marat, 1979).
Organic Synthesis and Structural Modification
A study by Schlosser & Heiss explored structural opportunities through the regioflexible substitution of 1,3-Difluorobenzene, showing the chemical versatility of fluorobenzene derivatives in creating various benzoic acids and bromobenzoic acids. This research underlines the role of 2,6-Dibromo-4-fluorobenzotrifluoride in facilitating the exploration of new synthetic pathways and structural modifications of organic compounds (Schlosser & Heiss, 2003).
Organometallic Chemistry and Coordination Polymers
Liu et al. utilized benzoate derivatives with varying fluoro-substituents, including 2,6-difluorobenzoic acid, to synthesize new azido-copper coordination polymers. Their work demonstrates the influence of fluoro-substituents on the structural and magnetic properties of these polymers, showcasing the application of 2,6-Dibromo-4-fluorobenzotrifluoride in the development of materials with specific magnetic behaviors (Liu et al., 2017).
Environmental Tracing and Soil Studies
Jaynes investigated the transport properties of fluorobenzoate tracers, including 2,6-difluorobenzoate, in porous media. This study indicates the potential of using fluorobenzene derivatives as conservative tracers for understanding water movement in soils, highlighting an environmental application of 2,6-Dibromo-4-fluorobenzotrifluoride (Jaynes, 1994).
Antiproliferative Activity Studies
Kumar et al. synthesized new fluorinated Schiff bases derived from 1,2,4-triazoles using 2,6-diflurobenzohydrazide, demonstrating the antiproliferative effects of these compounds against various human cancer cell lines. This research exemplifies the use of fluorinated compounds, like 2,6-Dibromo-4-fluorobenzotrifluoride, in the development of potential anticancer agents (Kumar, Mohana, & Mallesha, 2013).
Safety and Hazards
properties
IUPAC Name |
1,3-dibromo-5-fluoro-2-(trifluoromethyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2Br2F4/c8-4-1-3(10)2-5(9)6(4)7(11,12)13/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IGUOTARZBHBVFD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1Br)C(F)(F)F)Br)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2Br2F4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.89 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Dibromo-4-fluorobenzotrifluoride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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